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Introduction

4-Octylmorpholine is a tertiary amine belonging to the class of N-alkylmorpholines. This class
of compounds has garnered significant interest in various fields, including pharmaceuticals as
permeation enhancers and in materials science. A thorough understanding of its molecular
structure is paramount for its application and development. Spectroscopic techniques such as
Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)
are indispensable tools for the elucidation and confirmation of the chemical structure of 4-
octylmorpholine. This guide provides a detailed technical overview of the expected
spectroscopic signatures of 4-octylmorpholine, offering insights into the principles of the
analyses and the interpretation of the spectral data.

Molecular Structure

4-Octylmorpholine consists of a morpholine ring N-substituted with an eight-carbon alkyl
chain. The morpholine ring is a saturated heterocycle containing both an ether and a tertiary
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amine functional group. The octyl chain is a straight-chain alkyl group. The presence of these
distinct structural motifs gives rise to a unique and predictable spectroscopic fingerprint.

Caption: Molecular structure of 4-Octylmorpholine.

'H Nuclear Magnetic Resonance (NMR)
Spectroscopy

H NMR spectroscopy is a powerful technique for elucidating the proton environment in a
molecule. The spectrum of 4-octylmorpholine is expected to show distinct signals for the
protons on the morpholine ring and the octyl chain.

Experimental Protocol: *H NMR

o Sample Preparation: Dissolve approximately 5-10 mg of 4-octylmorpholine in 0.5-0.7 mL of
a deuterated solvent (e.g., CDCls, deuterated chloroform) in a standard 5 mm NMR tube.

o Data Acquisition: Acquire the *H NMR spectrum on a 400 MHz or higher field NMR
spectrometer.

e Parameters:

[¢]

Number of scans: 16-32

[¢]

Relaxation delay: 1-2 seconds

Pulse width: 90°

o

o

Spectral width: 0-10 ppm

[¢]

Temperature: 298 K

Predicted *H NMR Spectrum and Interpretation

The chemical shifts () are predicted based on the known values for N-alkylmorpholines and n-
alkanes. The morpholine ring protons are diastereotopic and are expected to show complex
splitting patterns.
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: Predicted

Predicted ) )

Proton _ ) Predicted Coupling Number of
] Chemical Shift o

Assignment Multiplicity Constant (J, Protons

(3, ppm)

Hz)

H-8' (CH3) 0.88 Triplet (1) ~6.8 3
H-2'to H-7'

1.26 Multiplet (m) - 12
(CH2)
H-1' (N-CHz) 2.38 Triplet (t) ~7.5 2
H-3, H-5 (N-CHz2)  2.45 Triplet (1) ~4.6 4
H-2, H-6 (O-CH2)  3.70 Triplet (t) ~4.6 4

e Octyl Chain Protons: The terminal methyl group (H-8') is expected to appear as a triplet
around 0.88 ppm due to coupling with the adjacent methylene group. The methylene protons
of the octyl chain (H-2' to H-7") will likely appear as a broad multiplet around 1.26 ppm. The
methylene group attached to the nitrogen (H-1") is deshielded and should appear as a triplet
around 2.38 ppm.

e Morpholine Ring Protons: The protons on the carbons adjacent to the nitrogen (H-3, H-5) are
expected to resonate around 2.45 ppm as a triplet. The protons on the carbons adjacent to
the oxygen (H-2, H-6) are more deshielded and will appear further downfield, around 3.70
ppm, also as a triplet.[1] The simple triplet pattern is an approximation; in reality, these
protons are part of a more complex spin system.

Caption: *H NMR proton assignments for 4-Octylmorpholine.

13C Nuclear Magnetic Resonance (NMR)
Spectroscopy

13C NMR spectroscopy provides information about the carbon skeleton of a molecule. Each
unique carbon atom in 4-octylmorpholine will give a distinct signal.

Experimental Protocol: **C NMR
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e Sample Preparation: Use the same sample prepared for *H NMR.

o Data Acquisition: Acquire the 3C NMR spectrum on the same spectrometer, typically at a

frequency of 100 MHz for a 400 MHz instrument.

e Parameters:

[¢]

Decoupling: Proton-decoupled

o

[e]

Relaxation delay: 2-5 seconds

o

Spectral width: 0-200 ppm

Number of scans: 1024-4096 (due to the low natural abundance of 13C)

Predicted **C NMR Spectrum and Interpretation

The predicted chemical shifts are based on data for morpholine and n-octylamine.

Carbon Assignment

Predicted Chemical Shift (8, ppm)

C-8' (CHs) 14.1
C-7' (CH2) 22.7
C-6' (CH2) 31.9
C-5' (CH2) 29.5
C-4' (CH2) 29.3
C-3' (CH2) 27.3
C-2' (CH2) 26.8
C-1' (N-CH-2) 59.1
C-3, C-5 (N-CH2) 53.9
C-2, C-6 (O-CHz) 67.1
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e Octyl Chain Carbons: The terminal methyl carbon (C-8") is expected at the most upfield
position, around 14.1 ppm. The methylene carbons of the chain (C-2'to C-7") will appear in
the range of 22-32 ppm. The carbon attached to the nitrogen (C-1") is significantly deshielded
and is predicted to be around 59.1 ppm.

e Morpholine Ring Carbons: The carbons adjacent to the nitrogen (C-3, C-5) are expected
around 53.9 ppm. The carbons adjacent to the more electronegative oxygen atom (C-2, C-6)
will be the most deshielded carbons of the morpholine ring, appearing around 67.1 ppm.[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation, which causes molecular vibrations (stretching and
bending).

Experimental Protocol: IR

o Sample Preparation: A thin film of neat liquid 4-octylmorpholine is placed between two salt
plates (e.g., NaCl or KBr).

o Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)
spectrometer.

e Parameters:
o Spectral range: 4000-400 cm—1
o Resolution: 4 cm—!

o Number of scans: 16-32

Predicted IR Spectrum and Interpretation

The spectrum will be dominated by absorptions from C-H, C-N, and C-O bonds.
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Predicted Wavenumber

Vibrational Mode Intensity
(cm~)

C-H stretching (alkyl) 2950-2850 Strong

C-N stretching (tertiary amine) 1150-1080 Medium

C-O stretching (ether) 1120-1085 Strong

CHz bending (scissoring) ~1465 Medium

CHs bending (umbrella) ~1375 Medium

e C-H Stretching: Strong, sharp peaks between 2950 and 2850 cm~* are characteristic of the
C-H stretching vibrations of the octyl chain and the morpholine ring.[2]

e C-O Stretching: A strong absorption band is expected around 1120-1085 cm~* corresponding
to the C-O-C stretching of the ether linkage in the morpholine ring.[2][3]

e C-N Stretching: The C-N stretching of the tertiary amine is expected to appear in the 1150-
1080 cm~1 region, and may overlap with the C-O stretching band.[2]

e CH:2 and CHs Bending: Medium intensity bands around 1465 cm~! and 1375 cm~1* are
attributed to the bending vibrations of the CH2 and CHs groups, respectively.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions
based on their mass-to-charge ratio. It provides information about the molecular weight and
fragmentation pattern of a molecule.

Experimental Protocol: MS

o Sample Introduction: A dilute solution of 4-octylmorpholine is introduced into the mass
spectrometer, often via direct infusion or coupled with a gas chromatograph.

« lonization: Electron lonization (El) at 70 eV is a common method for generating ions.

o Detection: The ions are separated by a mass analyzer (e.g., quadrupole) and detected.
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Predicted Mass Spectrum and Fragmentation

The molecular ion (M%) is expected at m/z 199. The fragmentation pattern will be dictated by
the stability of the resulting carbocations and radical species.

m/z Proposed Fragment Notes
199 [C12H25NO]* Molecular lon (M)

a-cleavage, loss of C7His
100 [CsH10NOJ* )

radical

Cleavage of the morpholine
86 [C4aHsNO]* .

ring

Butyl cation from octyl chain
57 [CaHo]* )

fragmentation

Propyl cation from octyl chain
43 [CsH7]*

fragmentation

e Molecular lon: The molecular ion peak at m/z 199 should be observable, although it may be
of low intensity.

o 0-Cleavage: The most characteristic fragmentation for N-alkylamines is the a-cleavage,
which involves the cleavage of a C-C bond adjacent to the nitrogen atom. For 4-
octylmorpholine, this would involve the loss of a heptyl radical (C7Hase) to form a stable,
resonance-stabilized ion at m/z 100. This is often the base peak in the spectrum.

¢ Ring Cleavage: Fragmentation of the morpholine ring can also occur, leading to various
smaller fragment ions. A common fragment from the morpholine ring is observed at m/z 86.

¢ Octyl Chain Fragmentation: The octyl chain can undergo fragmentation to produce a series
of alkyl cations, with characteristic peaks at m/z 43, 57, etc.
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Caption: Predicted Mass Spectrometry Fragmentation of 4-Octylmorpholine.

Synthesis and Purity Assessment

A common method for the synthesis of 4-octylmorpholine is the reductive amination of
morpholine with octanal or the direct N-alkylation of morpholine with an octyl halide (e.g., 1-
bromooctane). The successful synthesis and purity of the product can be confirmed by the
spectroscopic methods described above. The presence of the predicted signals in the NMR
and IR spectra and the correct molecular ion peak in the mass spectrum would confirm the
identity of the product. The absence of signals corresponding to starting materials or by-
products would indicate the purity of the compound.

Conclusion

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b080092/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-spectroscopic-analysis-of-4-octylmorpholine
https://www.benchchem.com/product/b080092/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectroscopic-analysis-of-4-octylmorpholine
https://www.benchchem.com/product/b080092/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectroscopic-analysis-of-4-octylmorpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The spectroscopic analysis of 4-octylmorpholine provides a comprehensive understanding of
its molecular structure. *H and 3C NMR spectroscopy elucidate the carbon-hydrogen
framework, IR spectroscopy identifies the key functional groups, and mass spectrometry
confirms the molecular weight and provides insights into its fragmentation. The predicted
spectral data in this guide serve as a valuable reference for researchers and scientists working
with 4-octylmorpholine and related N-alkylmorpholine compounds, aiding in their
identification, characterization, and quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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